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Compound of Interest

Compound Name: Benzo[g]chrysene-9-carbaldehyde

Cat. No.: B569639 Get Quote

Disclaimer: Specific health and safety data for Benzo[g]chrysene-9-carbaldehyde is not

readily available. This guide extrapolates information from its parent compound,

Benzo[g]chrysene, and the general toxicological profiles of polycyclic aromatic hydrocarbons

(PAHs) and aldehydes. All personnel handling this compound should treat it as potentially

carcinogenic and hazardous, exercising extreme caution. A thorough risk assessment should

be conducted before any handling.

Executive Summary
Benzo[g]chrysene-9-carbaldehyde is a derivative of the polycyclic aromatic hydrocarbon

(PAH) Benzo[g]chrysene. PAHs are a class of chemicals, many of which are known to be

potent carcinogens, mutagens, and teratogens.[1][2] The addition of a carbaldehyde functional

group may influence the compound's reactivity and toxicological properties. This document

provides a comprehensive overview of the potential health and safety hazards associated with

Benzo[g]chrysene-9-carbaldehyde, drawing upon available data for the parent compound

and related chemical classes. It is intended for researchers, scientists, and professionals in

drug development and other fields who may handle this or similar compounds.

Physicochemical and Toxicological Data
The following tables summarize key physicochemical and toxicological information, primarily

based on data for the parent compound, Benzo[g]chrysene.

Table 1: Physicochemical Properties of Benzo[g]chrysene

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b569639?utm_src=pdf-interest
https://www.benchchem.com/product/b569639?utm_src=pdf-body
https://www.benchchem.com/product/b569639?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/35151703/
https://www.frontiersin.org/journals/microbiology/articles/10.3389/fmicb.2020.562813/full
https://www.benchchem.com/product/b569639?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b569639?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Molecular Formula C₂₃H₁₄O

Molecular Weight 306.36 g/mol

Appearance Expected to be a solid

CAS Number 159692-75-8[3]

Melting Point No data available

Boiling Point No data available

Solubility
Expected to be poorly soluble in water, soluble

in organic solvents

Table 2: Toxicological Profile (Based on Benzo[g]chrysene and General PAH/Aldehyde Toxicity)
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Hazard Description

Carcinogenicity

Benzo[g]chrysene is classified as a substance

that is suspected of causing cancer.[4] Many

PAHs are known carcinogens.[5] Aldehydes

such as formaldehyde are also classified as

carcinogenic.[6]

Mutagenicity

PAHs are known to be mutagenic, primarily

through the formation of DNA adducts following

metabolic activation.[7]

Teratogenicity
Some PAHs have demonstrated teratogenic

effects in animal studies.[8]

Skin Irritation/Corrosion

Benzo[g]chrysene is classified as causing skin

irritation.[9] Direct skin contact should be

avoided.

Eye Irritation/Damage

Benzo[g]chrysene is classified as causing

serious eye irritation.[9] Appropriate eye

protection is mandatory.

Respiratory Irritation
May cause respiratory irritation.[9] Inhalation of

dust or aerosols should be strictly avoided.

Acute Toxicity (Oral, Dermal, Inhalation)

No specific data is available for

Benzo[g]chrysene-9-carbaldehyde. However,

given its classification as a hazardous

substance, significant toxicity should be

assumed.

Hazard Identification and GHS Classification
(Predicted)
While a specific GHS classification for Benzo[g]chrysene-9-carbaldehyde is not available, a

predicted classification based on the parent compound and the aldehyde functional group is

provided below.
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Table 3: Predicted GHS Classification

Hazard Class Category Hazard Statement

Carcinogenicity 2
H351: Suspected of causing

cancer[4]

Skin Corrosion/Irritation 2 H315: Causes skin irritation[9]

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation[9]

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation[9]

Experimental Protocols
Detailed experimental protocols for assessing the toxicity of a novel PAH derivative like

Benzo[g]chrysene-9-carbaldehyde would typically involve a tiered approach, starting with in

vitro assays and progressing to in vivo studies if necessary.

In Vitro Genotoxicity Assay: Ames Test (Bacterial
Reverse Mutation Assay)
Objective: To assess the mutagenic potential of Benzo[g]chrysene-9-carbaldehyde.

Methodology:

Strains: A panel of Salmonella typhimurium strains (e.g., TA98, TA100, TA1535, TA1537) and

Escherichia coli strains (e.g., WP2 uvrA) are used.

Metabolic Activation: The assay is conducted with and without a mammalian metabolic

activation system (S9 fraction from induced rat liver) to detect both direct-acting mutagens

and those requiring metabolic activation.

Procedure: The test compound, bacterial strain, and S9 mix (if applicable) are combined in a

soft agar overlay and poured onto minimal glucose agar plates.
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Incubation: Plates are incubated at 37°C for 48-72 hours.

Analysis: The number of revertant colonies (his+ for Salmonella, trp+ for E. coli) is counted

and compared to a solvent control. A significant, dose-dependent increase in revertant

colonies indicates a positive result for mutagenicity.

In Vitro Mammalian Cell Micronucleus Test
Objective: To detect chromosomal damage (clastogenicity or aneugenicity) in mammalian cells.

Methodology:

Cell Line: A suitable mammalian cell line (e.g., CHO, V79, TK6, or human peripheral blood

lymphocytes) is used.

Treatment: Cells are exposed to a range of concentrations of Benzo[g]chrysene-9-
carbaldehyde, with and without metabolic activation (S9).

Cytochalasin B: Cytochalasin B is added to block cytokinesis, leading to the accumulation of

binucleated cells.

Harvest and Staining: Cells are harvested, fixed, and stained with a DNA-specific stain (e.g.,

Giemsa or a fluorescent dye).

Analysis: The frequency of micronuclei in binucleated cells is scored under a microscope. A

significant, dose-dependent increase in micronucleated cells indicates genotoxicity.

In Vivo Rodent Carcinogenicity Study (General Protocol)
Objective: To assess the carcinogenic potential of Benzo[g]chrysene-9-carbaldehyde over a

long-term exposure period.

Methodology:

Animal Model: Typically, rats or mice are used.

Dose Selection: A dose-ranging study is first conducted to determine appropriate doses for

the long-term study.
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Administration: The compound is administered via a relevant route of exposure (e.g., oral

gavage, dermal application, or inhalation) for a significant portion of the animal's lifespan

(e.g., 2 years for rats).

Observation: Animals are monitored for clinical signs of toxicity and tumor development.

Pathology: At the end of the study, a full necropsy and histopathological examination of all

major organs and tissues are performed to identify neoplastic and non-neoplastic lesions.

Visualizations
Metabolic Activation Pathway of Benzo[g]chrysene
The primary mechanism of PAH-induced carcinogenicity involves metabolic activation to

reactive intermediates that can form covalent adducts with DNA. The following diagram

illustrates the proposed metabolic activation pathway for Benzo[g]chrysene, which is likely to

be similar for its carbaldehyde derivative.

Benzo[g]chrysene-9-carbaldehyde Arene Oxide IntermediateCytochrome P450

trans-DihydrodiolEpoxide Hydrolase

Detoxification
GSH Conjugation

Diol Epoxide (Ultimate Carcinogen)
Cytochrome P450

DNA AdductsCovalent Binding

Click to download full resolution via product page

Caption: Proposed metabolic activation of Benzo[g]chrysene-9-carbaldehyde.

Experimental Workflow for Toxicity Assessment
The following diagram outlines a typical workflow for assessing the toxicity of a novel chemical

compound.
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In Vitro Studies
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Caption: General experimental workflow for toxicity assessment.

Handling, Storage, and Disposal
Given the presumed hazardous nature of Benzo[g]chrysene-9-carbaldehyde, strict

adherence to safety protocols is essential.

Handling:

All manipulations should be carried out in a certified chemical fume hood.[10]
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Personnel must wear appropriate personal protective equipment (PPE), including a lab

coat, safety goggles with side shields, and chemical-resistant gloves (e.g., nitrile).[9]

Avoid inhalation of dust or aerosols. Use engineering controls to minimize airborne

concentrations.

Avoid all skin and eye contact.

Storage:

Store in a well-ventilated, cool, dry place away from incompatible materials such as strong

oxidizing agents.

Keep containers tightly closed and clearly labeled with the chemical name and hazard

warnings.

Store in a designated area for carcinogens.[10]

Disposal:

Dispose of waste in accordance with all applicable federal, state, and local regulations.

Do not dispose of down the drain or in general waste.

Contaminated materials should be treated as hazardous waste.

Emergency Procedures
Inhalation: Move the victim to fresh air. If not breathing, give artificial respiration. Seek

immediate medical attention.

Skin Contact: Immediately flush skin with plenty of soap and water for at least 15 minutes

while removing contaminated clothing and shoes. Seek medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.
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Ingestion: Do NOT induce vomiting. If the victim is conscious and alert, give 2-4 cupfuls of

milk or water. Never give anything by mouth to an unconscious person. Seek immediate

medical attention.

This guide provides a framework for the safe handling and assessment of Benzo[g]chrysene-
9-carbaldehyde. It is imperative that all work with this compound is conducted with a thorough

understanding of the potential risks and with the implementation of appropriate safety

measures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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